Cas no 1805152-94-6 (Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate
• CAS No: 1805152-94-6
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4948047
• Update Time: 2025-05-21

Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)9-8(6-13)4-3-7(5-12)10(9)16/h3-4,16H,2,5H2,1H3
• InChI Key： XMWFGYFBJSHKBB-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(C(=O)OCC)=C1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate

Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate: A Comprehensive Overview

Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate, with the CAS number 1805152-94-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone with substituents at positions 2, 3, and 6. The presence of a bromomethyl group at position 3, a cyano group at position 6, and a mercapto group at position 2 makes it a versatile molecule with potential applications in drug design, polymer synthesis, and electronic materials.

Recent studies have highlighted the importance of Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing functional polymers with tailored properties. The cyano group at position 6 is particularly valuable due to its ability to participate in hydrogen bonding, which can enhance the mechanical strength and thermal stability of polymers. Similarly, the bromomethyl group at position 3 serves as a reactive site for various substitution reactions, enabling the incorporation of additional functional groups into the polymer backbone.

The mercapto group at position 2 plays a critical role in the reactivity of Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate. This group can undergo nucleophilic substitution or addition reactions, making it an ideal candidate for cross-coupling reactions. Recent advancements in catalytic methods have further expanded the scope of these reactions, allowing for the synthesis of complex molecules with high precision. For example, palladium-catalyzed cross-couplings have been employed to attach various aromatic or aliphatic groups to the mercapto site, leading to the creation of novel bioactive compounds.

In terms of biological applications, Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate has shown promise as a precursor for drug delivery systems. The combination of its reactive groups and structural flexibility allows for the design of molecules that can target specific receptors or deliver therapeutic agents with high efficiency. Researchers have also investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate cellular signaling pathways.

From a synthetic perspective, the preparation of Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate involves multi-step processes that require precise control over reaction conditions. The introduction of each substituent—bromomethyl, cyano, and mercapto—must be carefully timed to ensure optimal yields and purity. Modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, have been employed to streamline these processes and improve scalability.

Looking ahead, the continued exploration of Ethyl 3-bromomethyl-6-cyano-2-mercaptobenzoate is expected to yield further insights into its potential applications. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As new methodologies emerge and computational tools advance, the full scope of this compound's capabilities will undoubtedly be realized.